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Compound of Interest

Compound Name: Tyramide alkyne

Cat. No.: B10861625

Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount. This guide provides essential, immediate safety and logistical information for

handling Tyramide alkyne, a clickable probe used for ascorbate peroxidase 2 (APEX2)

labeling. Adherence to these procedures will help ensure the safe and effective use of this

valuable research tool.

Personal Protective Equipment (PPE) and Engineering
Controls
When handling Tyramide alkyne, a comprehensive approach to safety involves both personal

protective equipment and appropriate laboratory engineering controls.
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Control Type Specification Rationale

Engineering Controls Ensure adequate ventilation.
To minimize inhalation of dust

or aerosols.

Provide an accessible safety

shower and eye wash station.

[1]

For immediate

decontamination in case of

accidental exposure.

Eye Protection
Safety goggles with side-

shields.[1]

To protect eyes from splashes

or dust.

Hand Protection Protective gloves. To prevent skin contact.

Skin and Body Protection
Impervious clothing, such as a

lab coat.[1]

To protect skin from accidental

spills.

Respiratory Protection
A suitable respirator should be

used.[1]

To prevent inhalation of dust or

aerosols, especially when

handling the powder form.

Chemical and Physical Properties
Understanding the properties of Tyramide alkyne is crucial for its safe handling and use in

experiments.

Property Value Source

Molecular Formula C13H15NO2 [1]

Molecular Weight 217.26 g/mol

Appearance White to beige powder

Solubility
DMSO: 100 mg/mL (460.28

mM)
-

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
-

Hazard Information and First Aid
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Tyramide alkyne is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.

Exposure Route First Aid Measures

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.

In Case of Eye Contact

Remove any contact lenses, locate an eye-wash

station, and flush eyes immediately with large

amounts of water. Separate eyelids with fingers

to ensure adequate flushing. Promptly call a

physician.

In Case of Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.

If Inhaled Immediately relocate self or casualty to fresh air.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Tyramide alkyne ensures safety and experimental integrity.

Preparation Handling Cleanup and Disposal

Receiving and Storage Don PPE
Before handling

Prepare Workspace Weighing and Dissolving Experimental Use
In fume hood

DecontaminationPost-experiment Waste Segregation Disposal
Follow institutional guidelines

Click to download full resolution via product page

Figure 1. Workflow for the safe handling of Tyramide alkyne.

Step-by-Step Handling Protocol
Receiving and Storage: Upon receipt, verify the container is intact. Store the powdered

Tyramide alkyne at -20°C and solutions at -80°C in a tightly sealed container in a cool, well-
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ventilated area away from direct sunlight and ignition sources.

Personal Protective Equipment (PPE): Before handling, put on all required PPE as detailed

in the table above.

Workspace Preparation: Ensure a clean and organized workspace. All handling of the

powdered form should be done in a chemical fume hood to avoid inhalation.

Weighing and Dissolving: When preparing solutions, weigh the powder in a fume hood.

Tyramide alkyne is soluble in DMSO. Sonication may be recommended to aid dissolution.

Experimental Use: Follow your specific experimental protocol. For example, in yeast cells, a

concentration of 2.5mM Tyramide alkyne may be used, followed by the addition of H2O2 to

initiate the reaction. The reaction can be stopped using a quenching solution containing

sodium azide, sodium ascorbate, and trolox.

Decontamination: After use, decontaminate surfaces and equipment by scrubbing with

alcohol.

Waste Segregation and Disposal: Collect all waste containing Tyramide alkyne. Absorb

solutions with a liquid-binding material like diatomite. Dispose of all contaminated materials,

including empty containers, according to your institution's approved waste disposal plan.

Avoid release into the environment.

Accidental Release and Fire-Fighting Measures
In the event of an accident, follow these procedures:
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Incident Procedure

Accidental Release

Use full personal protective equipment.

Evacuate personnel to a safe area and ensure

adequate ventilation. Prevent further leakage or

spillage if it is safe to do so. Keep the product

away from drains and water courses. Absorb the

spill with a finely-powdered liquid-binding

material (e.g., diatomite). Decontaminate

surfaces with alcohol and dispose of

contaminated material according to approved

procedures.

Fire

Use water spray, dry chemical, foam, or a

carbon dioxide fire extinguisher. During a fire,

irritant fumes may be emitted. Firefighters

should wear self-contained breathing apparatus

and protective clothing.

By adhering to these safety protocols and operational plans, researchers can confidently and

safely incorporate Tyramide alkyne into their experimental workflows, fostering a secure and

productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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